(Z)-N-(3-allylnaphtho[2,1-d]thiazol-2(3H)-ylidene)-4-(morpholinosulfonyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “(Z)-N-(3-allylnaphtho[2,1-d]thiazol-2(3H)-ylidene)-4-(morpholinosulfonyl)benzamide” is a complex organic molecule. Unfortunately, there is limited information available specifically for this compound .
Synthesis Analysis
While there isn’t specific information on the synthesis of this exact compound, related compounds such as 6-bromobenzo[d]thiazol-2(3H)-one derived 1,2,3-triazole derivatives have been synthesized by 1,3-dipolar cycloaddition of 6-bromobenzo[d]thiazol-2(3H)-one with propargyl bromide and different aryl azides in a copper-catalyzed one-pot reaction .Molecular Structure Analysis
The molecular formula of a related compound, 3-allylnaphtho[2,1-d]thiazol-2(3H)-imine hydrobromide, is C14H13BrN2S, and it has a molecular weight of 321.24 .Scientific Research Applications
Pharmacological Activities of Benzothiazole Derivatives
Advancements in Pharmacological Activities
Benzothiazole and its derivatives have been extensively studied for their broad spectrum of pharmacological activities. These activities include antimicrobial, analgesic, anti-inflammatory, antitubercular, antiviral, and antioxidant properties. The benzothiazole nucleus is a key moiety in several biologically active compounds, demonstrating the significance of this structure in medicinal chemistry (Sumit, Arvind Kumar, & A. Mishra, 2020).
Biological Importance of Benzofused Thiazole Derivatives
Research focused on benzofused thiazole analogues has shown their potential as lead molecules for therapeutic agents. These derivatives have been evaluated for in vitro antioxidant and anti-inflammatory activities, highlighting the importance of the benzothiazole scaffold in developing new pharmaceuticals (Dattatraya G. Raut et al., 2020).
Synthetic Approaches to 2-Guanidinobenzazoles
The synthesis of 2-guanidinobenzazoles, which include derivatives of benzazoles like benzothiazoles, has been reviewed for their potential therapeutic applications. These compounds have shown a variety of pharmacological activities, such as cytotoxicity and inhibition of cell proliferation, indicating the versatility of benzazoles in drug development (M. Rosales-Hernández et al., 2022).
Application in Optoelectronic Materials
Functionalized Quinazolines and Pyrimidines
The incorporation of quinazoline and pyrimidine structures into π-extended conjugated systems is valuable for creating novel optoelectronic materials. These compounds have applications in electroluminescent properties and as materials for organic light-emitting diodes (OLEDs), showcasing the potential of heterocyclic compounds in the development of advanced materials (G. Lipunova et al., 2018).
Safety and Hazards
properties
IUPAC Name |
4-morpholin-4-ylsulfonyl-N-(3-prop-2-enylbenzo[g][1,3]benzothiazol-2-ylidene)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H23N3O4S2/c1-2-13-28-22-12-9-18-5-3-4-6-21(18)23(22)33-25(28)26-24(29)19-7-10-20(11-8-19)34(30,31)27-14-16-32-17-15-27/h2-12H,1,13-17H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BTMZNBJHXFOFNE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCN1C2=C(C3=CC=CC=C3C=C2)SC1=NC(=O)C4=CC=C(C=C4)S(=O)(=O)N5CCOCC5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H23N3O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
493.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.